Cas no 2229254-73-1 (4,4-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine
• CAS No: 2229254-73-1
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 6547702
• PubChem ID: 165855649
• Update Time: 2025-06-11

4,4-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine
• EN300-1945345
• 2229254-73-1

• Inchi： 1S/C13H16F3NO/c1-18-11-8-9(14)2-3-10(11)12(17)4-6-13(15,16)7-5-12/h2-3,8H,4-7,17H2,1H3
• InChI Key： DHLODTQCGPESLQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(=CC=2OC)F)(CC1)N)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 4,4-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine

Professional Introduction to 4,4-Difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine (CAS No: 2229254-73-1)

4,4-Difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine, identified by its CAS number 2229254-73-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include fluoro and methoxy substituents, as well as a cyclohexane backbone. The presence of these functional groups imparts distinct chemical properties that make it a promising candidate for various applications in drug development and biochemical studies.

The< strong>fluoroatoms in the molecule play a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorine substitution is a well-documented strategy in medicinal chemistry, often employed to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. In the case of 4,4-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine, the dual fluorination at the 4-position of the cyclohexane ring contributes to its enhanced stability and reactivity, making it an attractive scaffold for further derivatization and optimization.

The< strong>methoxygroup at the para position relative to one of the fluoro substituents introduces another layer of complexity to the molecule's behavior. Methoxy groups are commonly found in natural products and pharmaceuticals, where they serve multiple purposes, including influencing electronic properties, affecting solubility, and participating in hydrogen bonding interactions. The combination of fluoro and methoxy groups in 4,4-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine suggests potential for versatile interactions with biological targets, which could be exploited for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The structural motif of 4,4-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine aligns well with current trends in drug discovery, particularly in the area of central nervous system (CNS) drugs. The cyclohexane ring provides a rigid scaffold that can mimic natural amino acid structures, while the fluoro and methoxy substituents offer opportunities for fine-tuning pharmacological properties. This has led to several studies exploring its potential as a precursor for developing new therapeutic agents.

One notable application of 4,4-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. By leveraging the structural features of this compound, researchers have been able to design molecules that selectively inhibit specific kinases without affecting others. This targeted approach has shown promise in preclinical studies, demonstrating potential for treating a range of kinase-driven disorders.

The< strong>cyclohexan-1-amine moiety in the molecule also contributes to its overall functionality. Amines are versatile functional groups that can participate in hydrogen bonding, forming salt bridges with other biomolecules. This property makes 4,4-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine a suitable candidate for designing molecules that interact with proteins or nucleic acids. Furthermore, the amine group can be further functionalized through various chemical reactions, allowing for the creation of libraries of derivatives with tailored properties.

The< strong>CAS number 2229254-73-1 serves as a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and databases. This standardized nomenclature is essential for researchers who need to reference specific compounds accurately across different studies and publications. The CAS registry system provides a reliable way to distinguish between different chemical entities, preventing confusion and ensuring reproducibility in scientific research.

In conclusion, 4,4-difluoro-1-(4-fluoro-2-methoxyphenyl)cyclohexan-1-amine represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, including fluoro and methoxy substituents along with a cyclohexane backbone and an amine group, make it a versatile scaffold for drug development. Recent studies have highlighted its utility in designing kinase inhibitors and exploring other therapeutic applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the discovery and development of novel pharmaceuticals.